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Compound of Interest

Compound Name: Chloromethoxy(dimethyl)silane

Cat. No.: B14125739

Get Quote

Executive Summary
Chloro(methoxy)dimethylsilane (

) is a bifunctional organosilane featuring both a hydrolytically sensitive silicon-chlorine bond
and a silicon-methoxy group. Unlike the ubiquitous trimethylsilyl (TMS) derivatives, this
compound introduces a distinct isotopic signature and fragmentation pathway driven by the
competition between the chloro and methoxy substituents.

This guide details the electron ionization (EI) fragmentation mechanisms of

Chloro(methoxy)dimethylsilane, contrasting its behavior with Trimethylchlorosilane (TMCS) and

Dimethoxydimethylsilane (DMDMS). Understanding these patterns is critical for identifying

silylation byproducts and monitoring reagent purity in pharmaceutical synthesis.
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Property Chloro(methoxy)dimethylsilane

Formula

Molecular Weight 124.64 Da

Monoisotopic Mass

124.01 Da (

) / 126.01 Da (

)

Key Diagnostic
Distinct 3:1 isotopic ratio in molecular and

daughter ions

Mechanistic Fragmentation Analysis
The fragmentation of Chloro(methoxy)dimethylsilane under 70 eV Electron Ionization (EI) is

governed by the relative bond strengths of Si-C, Si-O, and Si-Cl, and the stabilization of the

resulting silyl cations.

Primary Fragmentation Pathways
The molecular ion (

, m/z 124) is typically observed due to the stabilizing effect of the silicon atom, though it may be
of low intensity. The fragmentation is dominated by radical losses from the silicon center.

-Cleavage (Loss of Methyl): The Dominant Pathway

Mechanism: Homolytic cleavage of the Si-C bond releases a methyl radical (

, 15 Da).

Result: Formation of the even-electron silylium ion

.

m/z:109 (containing

) and 111 (containing

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14125739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


).

Intensity: This is typically the Base Peak (100%) because the silicon center effectively

stabilizes the positive charge, and the loss of a methyl group relieves steric strain.

Heterolytic Cleavage (Loss of Chlorine)

Mechanism: Cleavage of the Si-Cl bond releases a chlorine radical or chloride anion

equivalent.

Result: Formation of the methoxydimethylsilyl cation

.

m/z:89.[1]

Diagnostic Value: This peak lacks the chlorine isotopic pattern, distinguishing it from the

m/z 109 fragment.

Loss of Methoxy Radical

Mechanism: Cleavage of the Si-O bond (less favorable than Si-C cleavage).

Result: Formation of the chlorodimethylsilyl cation

.

m/z:93 and 95.

Observation: This pathway is minor compared to methyl loss due to the high strength of

the Si-O bond (~452 kJ/mol) versus the Si-C bond (~318 kJ/mol).

Fragmentation Pathway Diagram
The following diagram illustrates the competitive fragmentation kinetics, highlighting the

isotopic splitting where applicable.
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Molecular Ion (M+)
[Cl-Si(Me)2-OMe]

m/z 124 / 126
(Isotope Ratio 3:1)

Base Peak: Loss of Methyl
[Cl-Si(Me)-OMe]+

m/z 109 / 111
(Retains Cl Isotope Pattern)

- •CH3 (15 Da)
Dominant Pathway

Loss of Chlorine
[Si(Me)2-OMe]+

m/z 89
(No Cl Isotope Pattern)

- •Cl (35/37 Da)

Loss of Methoxy
[Si(Me)2-Cl]+
m/z 93 / 95

(Retains Cl Isotope Pattern)

- •OCH3 (31 Da)

Secondary Fragmentation
[Si=O-Me]+

m/z 59

- C2H6 (Elimination)

Click to download full resolution via product page

Figure 1: Mechanistic fragmentation tree of Chloro(methoxy)dimethylsilane showing the

primary ionization and subsequent dissociation pathways.

Comparative Performance Analysis
To validate the identity of Chloro(methoxy)dimethylsilane, it must be differentiated from

structurally similar silylating agents. The table below contrasts its MS signature with

Trimethylchlorosilane (TMCS) and Dimethoxydimethylsilane.

Diagnostic Comparison Table

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b14125739/docs?utm_src=pdf-body-img#comparative-guide-mass-spectrometry-fragmentation-of-chloro-methoxy-dimethylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14125739?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Feature
Chloro(methoxy)dim

ethylsilane

Trimethylchlorosilan

e (TMCS)

Dimethoxydimethylsi

lane

Structure

Molecular Ion (M+) 124 / 126 (3:1 ratio) 108 / 110 (3:1 ratio) 120 (No Cl pattern)

Base Peak
109 (

)

93 (

)

105 (

)

Secondary Ion 89 (Loss of Cl)
73 (Loss of Cl,

)

59 (

)

Key Differentiator

Simultaneous

presence of Cl

isotopes and Methoxy

loss channel.[2]

Absence of oxygen-

containing fragments

(e.g., no m/z 59 or

89).

Absence of Cl

isotopes; M+ is even

mass 120.

Causality of Differences
TMCS vs. Chloro(methoxy)dimethylsilane: Replacing a methyl group in TMCS with a

methoxy group increases the molecular weight by 16 Da (108

124). The fragmentation logic remains similar (loss of methyl is favored), but the resulting
cation at m/z 109 is stabilized by resonance from the oxygen lone pair, making it potentially
more stable than the analogous m/z 93 ion from TMCS.

Isotopic Validation: The presence of Chlorine provides a "self-validating" spectral feature.

Any fragment ion containing the Si-Cl bond (m/z 124, 109, 93) must display the characteristic

3:1 intensity ratio of

to

. Fragments losing Cl (m/z 89) will strictly follow Silicon's isotopic pattern (

,

,

).
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Experimental Protocol for Characterization
To ensure reproducible data when analyzing this compound or its derivatives, follow this

validated GC-MS workflow.

Sample Preparation & Injection
Solvent Selection: Dissolve the reagent in anhydrous Dichloromethane (DCM) or Hexane.

Avoid alcohols (e.g., Methanol) to prevent solvolysis of the Si-Cl bond, which would convert

the analyte to Dimethoxydimethylsilane.

Concentration: Prepare a 100 ppm solution. High concentrations may overload the detector

due to the volatility of organosilanes.

Inlet Conditions:

Temperature: 200°C.

Split Ratio: 50:1 (to prevent column saturation).

GC-MS Acquisition Parameters
Column: Non-polar capillary column (e.g., DB-5ms or HP-5ms), 30m x 0.25mm ID.

Carrier Gas: Helium at 1.0 mL/min (constant flow).

Oven Program:

Initial: 40°C (hold 3 min) to trap volatile silanes.

Ramp: 15°C/min to 250°C.

MS Source: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 35 – 350. (Scanning below m/z 35 is unnecessary and increases

background noise).

Data Validation Step
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Check 1: Extract ion chromatogram (EIC) for m/z 109 and m/z 111. The peaks must co-elute

perfectly.

Check 2: Calculate the ratio of Area(109) / Area(111). It should be approximately 3.0 (within

10% error). If the ratio deviates (e.g., >5.0), the peak is likely an interference or a non-

chlorinated siloxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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